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Introduction

The Neuropeptide Y Receptor Y5 (NPY5R) is a G-protein coupled receptor (GPCR)
predominantly expressed in the central nervous system. It plays a crucial role in regulating food
intake, energy homeostasis, and anxiety.[1] Dysregulation of the NPY5R signaling pathway has
been implicated in obesity and other metabolic disorders, making it an attractive therapeutic
target for drug discovery.

These application notes provide detailed protocols for high-throughput screening (HTS) assays
designed to identify novel NPY5R ligands. The methodologies described include a primary
screening workflow, a radioligand binding assay for determining binding affinity, and a
functional cell-based assay for assessing ligand-induced cellular responses.

NPY5R Signaling Pathway

NPY5R is primarily coupled to the Gi/o family of G-proteins.[2][3] Upon activation by its
endogenous ligand, Neuropeptide Y (NPY), the receptor initiates a signaling cascade that
includes the inhibition of adenylyl cyclase, leading to a decrease in intracellular cyclic AMP
(cAMP) levels. Additionally, NPY5R activation can stimulate the phospholipase C (PLC)
pathway and the mitogen-activated protein kinase (MAPK/ERK) pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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